Cas no 81090-45-1 (Benzenamine, 2,4-dibromo-6-(1-methylethyl)-)

• Product Name: Benzenamine, 2,4-dibromo-6-(1-methylethyl)-
• CAS No: 81090-45-1
• MF: C₉H₁₁Br₂N
• MW: 292.998340845108
• MDL: MFCD11845854
• CID: 704535
• PubChem ID: 13218908
• Update Time: 2025-04-24

Benzenamine, 2,4-dibromo-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,4-dibromo-6-(1-methylethyl)-
• 2,4-DIBROMO-6-ISOPROPYLANILINE
• 2,4-dibromo-6-propan-2-ylaniline
• 81090-45-1
• CS-0192191
• 2,4-Dibromo-6-(propan-2-yl)aniline
• E90579
• MFCD11845854
• DTXSID10529196
• SCHEMBL17262069
• 2,4-Dibromo-6-(1-methylethyl)-benzenamine

• MDL： MFCD11845854
• Inchi： 1S/C9H11Br2N/c1-5(2)7-3-6(10)4-8(11)9(7)12/h3-5H,12H2,1-2H3
• InChI Key： OKIHDLUSXGDARZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1N)C(C)C)Br

Computed Properties

• Exact Mass: 292.92378g/mol
• Monoisotopic Mass: 290.92582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on Benzenamine, 2,4-dibromo-6-(1-methylethyl)-

Comprehensive Guide to Benzenamine, 2,4-dibromo-6-(1-methylethyl)- (CAS No. 81090-45-1)

Benzenamine, 2,4-dibromo-6-(1-methylethyl)- (CAS No. 81090-45-1) is a specialized brominated aromatic amine compound widely used in organic synthesis and industrial applications. This chemical, also referred to as 2,4-dibromo-6-isopropylaniline, is known for its unique molecular structure, which combines bromine substituents with an isopropyl group, making it valuable in various chemical processes. Researchers and industry professionals often search for high-purity 2,4-dibromo-6-isopropylaniline due to its role in advanced material synthesis and pharmaceutical intermediates.

The molecular formula of Benzenamine, 2,4-dibromo-6-(1-methylethyl)- is C9H11Br2N, with a molecular weight of 293.00 g/mol. Its structure features two bromine atoms at the 2 and 4 positions of the benzene ring and an isopropyl group at the 6 position. This arrangement enhances its reactivity in electrophilic substitution reactions, making it a preferred choice for synthesizing complex organic molecules. Many chemists inquire about CAS 81090-45-1 solubility and thermal stability, as these properties are critical for its application in high-temperature reactions.

One of the primary applications of 2,4-dibromo-6-isopropylaniline is in the production of dyes and pigments. The bromine atoms contribute to the compound's ability to form stable, vibrant colorants, which are sought after in the textile and coatings industries. Additionally, its role as a building block in pharmaceutical intermediates has gained attention, particularly in the synthesis of bioactive molecules. Recent trends show increasing searches for sustainable brominated compounds, reflecting the industry's shift toward eco-friendly chemical processes.

In the field of material science, Benzenamine, 2,4-dibromo-6-(1-methylethyl)- is utilized to modify polymer properties, enhancing flame retardancy and UV resistance. This aligns with the growing demand for high-performance additives in plastics and composites. Researchers exploring CAS 81090-45-1 suppliers often prioritize vendors who provide detailed technical data sheets, including purity levels and storage recommendations, to ensure optimal performance in their experiments.

The synthesis of 2,4-dibromo-6-isopropylaniline typically involves bromination of isopropylaniline under controlled conditions. This process requires precise temperature and catalyst selection to achieve high yields. Industry forums frequently discuss optimized bromination techniques, as even minor variations can significantly impact the final product's quality. Environmental considerations are also a hot topic, with many professionals seeking greener synthesis methods to reduce waste and energy consumption.

From a commercial perspective, the global market for Benzenamine, 2,4-dibromo-6-(1-methylethyl)- is influenced by demand from the electronics and automotive sectors, where flame-retardant materials are essential. Analysts tracking specialty chemical market trends note steady growth in this niche, driven by innovations in halogenated compounds. Suppliers catering to this market often highlight their ability to provide customized brominated derivatives to meet specific customer requirements.

Handling and storage of CAS 81090-45-1 require adherence to standard safety protocols, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under normal conditions, it is always recommended to consult the material safety data sheet (MSDS) for detailed guidelines. Laboratories and manufacturing facilities frequently update their chemical handling procedures to align with the latest regulatory standards.

In conclusion, Benzenamine, 2,4-dibromo-6-(1-methylethyl)- (CAS No. 81090-45-1) is a versatile compound with significant applications in dyes, pharmaceuticals, and advanced materials. Its unique structural features and reactivity make it a valuable asset in synthetic chemistry. As industries continue to evolve, the demand for high-quality brominated intermediates like this compound is expected to rise, supported by ongoing research and development efforts.